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Compound of Interest

Compound Name:
7-methoxy-1H-indole-2-

carbaldehyde

CAS No.: 30464-91-6

Cat. No.: B1610037

Get Quote

Executive Summary & Chemical Profile
7-methoxy-1H-indole-2-carbaldehyde (CAS: 30464-91-6) is a substituted indole derivative

commonly used as a pharmaceutical intermediate. Its disposal requires strict adherence to

organic waste protocols, specifically managing the reactivity of the aldehyde functionality and

the electron-rich indole core.

Critical Safety Directive: Treat this compound as a Severe Eye Irritant and Potential Sensitizer.

Do not dispose of via municipal drainage.[1] Incineration is the only validated disposal method.
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Property Specification

Chemical Name 7-methoxy-1H-indole-2-carbaldehyde

CAS Number 30464-91-6

Molecular Formula C₁₀H₉NO₂

Molecular Weight 175.18 g/mol

Appearance Off-white to yellow/brown solid (typically)

Key Functional Groups Indole (Secondary Amine), Aldehyde (C-2)

Reactivity Class
Organic Aldehyde; Air-sensitive (oxidizes to

carboxylic acid)

Hazard Identification & Risk Assessment
Before initiating disposal, you must classify the waste stream based on the compound's

specific hazards. The 7-methoxy substituent increases the electron density of the indole ring,

potentially increasing its reactivity toward oxidizers compared to unsubstituted indoles.

Health Hazards (GHS):

H315: Causes skin irritation.[2][3]

H318/H319: Causes serious eye damage/irritation.[2]

H335: May cause respiratory irritation.[2][3]

Reactivity Hazards:

Incompatibility: Violent reaction potential with strong oxidizing agents (e.g., nitric acid,

perchlorates, peroxides). The aldehyde group can undergo exothermic oxidation.

Stability: Stable under recommended storage, but light and air sensitive.

Pre-Disposal: Segregation & Storage
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Proper segregation prevents "waste container incidents"—unintended reactions inside the

disposal drum.

Segregation Logic (The "Do Not Mix" List)
NO Oxidizers: Never add this compound to waste containers holding Chromic acid, Nitric

acid, or Peroxides.

NO Strong Bases: Aldehydes can undergo Cannizzaro reactions or polymerization in the

presence of strong bases (NaOH, KOH), generating heat.

Container Choice: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal

containers if the waste stream is acidic.

Visualization: Waste Segregation Decision Tree
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Waste: 7-methoxy-1H-indole-2-carbaldehyde

Physical State?

Solid / Powder Solution / Mother Liquor

Solid Waste Bin
(Label: Toxic/Irritant)

Double Bag

Solvent Type?

Halogenated (DCM, Chloroform) Non-Halogenated (MeOH, EtOAc)

Halogenated Waste Carboy
(Code: F001/F002)

Organic Solvents Carboy
(High BTU Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for segregating indole-aldehyde waste streams to ensure compatibility

with commercial incineration protocols.

Disposal Procedures (Step-by-Step)
Protocol A: Solid Waste (Pure Compound)
Context: Disposal of expired shelf stock or excess solid reagent.

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, N95

dust mask or fume hood operation.
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Packaging: Place the solid material into a clear polyethylene bag. Seal with tape. Place this

bag into a second bag (secondary containment).

Labeling: Attach a hazardous waste tag.

Constituents: "7-methoxy-1H-indole-2-carbaldehyde"[4]

Hazards: "Irritant," "Toxic."

Disposal Stream: Deposit in the Solid Hazardous Waste Drum destined for incineration.

Note: Do not place in "Sharps" or "Biohazard" bins.

Protocol B: Liquid Waste (Reaction Mixtures)
Context: Disposal of mother liquors or reaction solvents containing the compound.

Solvent Identification: Determine if the primary solvent is halogenated (e.g.,

Dichloromethane) or non-halogenated (e.g., Ethyl Acetate, Methanol).

Neutralization (If necessary): If the solution is highly acidic or basic, neutralize to pH 5–9

before adding to the waste carboy to prevent drum corrosion or polymerization.

Transfer: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated) using a

funnel to prevent splashing.

Rinsing: Triple rinse the empty reaction vessel with a compatible solvent (e.g., acetone) and

add the rinsate to the same waste carboy.

Protocol C: Accidental Spill Cleanup
Context: A benchtop spill of 1–10g of solid powder.

Isolate: Evacuate the immediate area (3-meter radius). Alert nearby personnel.

PPE: Don chemical safety goggles and a half-face respirator (P100 cartridges) if dust is

airborne.
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Containment: Cover the spill with a wet paper towel or an oil-impregnated sweeping

compound to suppress dust generation.

Why? Dry sweeping generates dust aerosols which are respiratory irritants.

Collection: Scoop the damp material into a wide-mouth jar or heavy-duty waste bag.

Surface Decontamination: Wipe the surface with 10% soap solution followed by water.

Verification: Check the area with a UV lamp (365 nm). Many indole derivatives fluoresce;

residual glow indicates incomplete cleanup.

Visualization: Spill Response Workflow

Spill Detected Assess Volume & State Don PPE:
Gloves, Goggles, Resp

Wet Method:
Cover with wet towel Scoop to Container Wash Surface

(Soap + Water)
UV Light Check
(Fluorescence?)

Click to download full resolution via product page

Figure 2: Operational workflow for cleaning up solid indole aldehyde spills, prioritizing dust

suppression.

Regulatory Framework & Compliance
While 7-methoxy-1H-indole-2-carbaldehyde does not have a specific named RCRA listing (P-

or U-list), it is regulated based on its characteristics and the solvent matrix.

RCRA Classification (USA):

If dissolved in flammable solvents (Flash point < 60°C): D001 (Ignitable).

If pure substance: Classify as Non-Regulated Chemical Waste unless toxicity

characteristic leaching procedure (TCLP) proves otherwise (unlikely for this specific

compound, but "Toxic" designation is best practice).

EPA Disposal Method:
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High-Temperature Incineration: The preferred method. The compound contains Nitrogen

(NOx generation potential), requiring incinerators with scrubbers.

Prohibited: Do not dispose of in sanitary sewer systems.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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